Cas no 1179360-85-0 (tert-Butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride)

• Product Name: tert-Butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride
• CAS No: 1179360-85-0
• MF: C₁₃H₂₇Cl₂N₃O₂
• MW: 328.278381586075
• MDL: MFCD11101146
• CID: 836577
• PubChem ID: 45072274
• Update Time: 2025-06-08

tert-Butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride
• 1-Piperidinecarboxylic acid, 3-(3-amino-1-azetidinyl)-, 1,1-dimethylethyl ester, hydrochloride (1:2)
• 1-Piperidinecarboxylic acid, 3-(3-amino-1-azetidinyl)-, 1,1-dimethylethyl ester, hydrochloride...
• 3-(3-amino-1-azetidinyl)-1-Piperidinecarboxylic acid 1,1-dimethylethyl ester dihydrochloride
• 1179360-85-0
• SB52120
• tert-Butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate--hydrogen chloride (1/2)
• tert-butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate;dihydrochloride
• 2-Methyl-2-propanyl 3-(3-amino-1-azetidinyl)-1-piperidinecarboxylate dihydrochloride
• DB-061133
• DTXSID30662498
• AKOS015923040
• (1-N-BOC-PIPERIDIN-3-YL-AZETIDIN-3-YL)-AMINE-2HCl

• MDL： MFCD11101146
• Inchi： 1S/C13H25N3O2.2ClH/c1-13(2,3)18-12(17)15-6-4-5-11(9-15)16-7-10(14)8-16;;/h10-11H,4-9,14H2,1-3H3;2*1H
• InChI Key： RIAMKPHNDOOZIJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C(C)(C)C)C(N1CCCC(C1)N1CC(C1)N)=O

Computed Properties

• Exact Mass: 327.1480325g/mol
• Monoisotopic Mass: 327.1480325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-Butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride

Tert-Butyl 3-(3-Aminoazetidin-1-yl)piperidine-1-carboxylate Dihydrochloride (CAS No. 1179360-85-0)

Tert-Butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride (CAS No. 1179360-85-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine and azetidine, both of which are important scaffolds in the design and synthesis of bioactive molecules. The presence of the tert-butyl protecting group and the dihydrochloride salt form make it particularly suitable for various synthetic transformations and biological evaluations.

The chemical structure of tert-butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride consists of a piperidine ring linked to an azetidine ring through a carbon chain, with an amino group on the azetidine ring and a tert-butyl carbamate protecting group on the piperidine ring. The dihydrochloride salt form ensures good solubility in aqueous solutions, which is crucial for its use in biological assays and drug delivery systems.

In recent years, there has been a growing interest in compounds containing piperidine and azetidine moieties due to their potential therapeutic applications. Research has shown that these scaffolds can modulate various biological targets, including G protein-coupled receptors (GPCRs), ion channels, and enzymes. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of azetidine derivatives in modulating serotonin receptors, which are implicated in mood disorders such as depression and anxiety.

Tert-butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride has been extensively studied for its potential as a lead compound in the development of novel drugs. Its unique structural features provide a platform for further functionalization and optimization to enhance its pharmacological properties. For example, researchers have explored the substitution of the amino group on the azetidine ring with various functional groups to improve binding affinity and selectivity for specific targets.

The synthesis of tert-butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride typically involves multi-step reactions, including the formation of the piperidine and azetidine rings, the introduction of the tert-butyl protecting group, and the final conversion to the dihydrochloride salt form. Advanced synthetic methods, such as transition metal-catalyzed cross-coupling reactions and organocatalytic processes, have been employed to achieve high yields and purity levels.

In addition to its use as a building block in drug discovery, tert-butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride has also found applications in chemical biology research. Its ability to interact with specific protein targets makes it a valuable tool for studying protein function and signaling pathways. For instance, it has been used in high-throughput screening assays to identify small molecules that can modulate protein-protein interactions or enzyme activities.

The safety profile of tert-butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in clinical trials. However, ongoing research is necessary to fully understand its potential side effects and long-term safety.

In conclusion, tert-butyl 3-(3-aminoazetidin-1-yl)piperidine-1-carboxylate dihydrochloride (CAS No. 1179360-85-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Continued research into its synthesis, biological activity, and safety profile will undoubtedly contribute to advancements in drug discovery and chemical biology.